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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B3422242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 11-
aminoundecanoic acid in various solvents. Understanding the solubility of this long-chain
amino acid is critical for its application in polymer synthesis, drug delivery systems, and various
biomedical research fields. This document outlines quantitative solubility data, detailed
experimental protocols for solubility determination, and a visual representation of the
experimental workflow.

Core Topic: Solubility of 11-Aminoundecanoic Acid

11-Aminoundecanoic acid is a bifunctional molecule containing a C11 hydrocarbon chain, a
terminal primary amine group, and a terminal carboxylic acid group. This structure imparts
amphiphilic properties, influencing its solubility in different solvent systems. The solubility is
significantly affected by the pH of the medium due to the ionizable nature of the amino and
carboxyl groups.

Physicochemical Properties
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Property Value Reference
Molecular Formula C11H23NOz2

Molecular Weight 201.31 g/mol

pKa (amine) 11.15 [1]

pKa (carboxylate) 4.55 [1]

Data Presentation: Quantitative Solubility Data

The solubility of 11-aminoundecanoic acid has been determined in aqueous solutions at
various pH values and in select organic solvents. The data is summarized in the tables below
for easy comparison.

Table 1: Solubility in A Solut

Solvent Temperature (°C) pH Solubility (g/L)
Water 20 Not Specified 2.0
Water 25 24 <3.2
Water 25 6-8 0.8
> 20 (increases with
Water 25 <4 )
decreasing pH)
Water 30 Not Specified ~1.0

Table 2: Solubility in Organic Solvents
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Solvent Temperature (°C) Solubility Reference
Butanol-1 Not Specified Soluble [1]
Cresols Not Specified Soluble [1]
Dimethylformamide N More soluble than in

Not Specified [2]
(DMF) water

3.33 mg/mL (with

Dimethyl sulfoxide N sonication and pH
Not Specified ] ] [3]
(DMSO) adjustment to 2 with
HCI)
Ethanol Not Specified Soluble [4][5]
Ether Not Specified Soluble [415]

Experimental Protocols

A standardized experimental protocol is crucial for obtaining reproducible solubility data. The
following methodology is adapted from established guidelines such as the OECD Guideline
105 for water solubility and general principles from the United States Pharmacopeia (USP) for
solubility determination.[6][7][8][9] This protocol is suitable for determining the solubility of 11-
aminoundecanoic acid in various solvents.

Principle

The equilibrium solubility is determined by creating a saturated solution of 11-
aminoundecanoic acid in the solvent of interest at a constant temperature. The concentration
of the solute in the clear supernatant is then quantified using a suitable analytical method. The
"shake-flask" method is a widely accepted and reliable technique for this purpose.[8]

Materials and Equipment

e 11-Aminoundecanoic acid (high purity)
e Solvent of interest (e.qg., purified water, buffer solutions, organic solvents)

e Analytical balance
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o Glass vials or flasks with screw caps

e Thermostatic shaker or water bath

e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE or PVDF, depending on solvent compatibility)
e Volumetric flasks and pipettes

e pH meter (for aqueous and buffer solutions)

o Analytical instrument for quantification (e.g., HPLC-UV, LC-MS, or a validated titration
method)

Procedure

e Preparation of Supersaturated Solutions:

o Add an excess amount of 11-aminoundecanoic acid to a series of glass vials or flasks.
The excess solid should be visually apparent.

o Add a known volume of the solvent to each vial.
o Tightly cap the vials to prevent solvent evaporation.
e Equilibration:

o Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 37
°C).

o Agitate the samples for a sufficient period to reach equilibrium. A preliminary study may be
needed to determine the time to equilibrium, but 24 to 72 hours is typical.

e Phase Separation:

o After equilibration, allow the vials to stand undisturbed at the constant temperature to
allow the excess solid to settle.
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o To ensure complete separation of the solid phase, centrifuge the vials at a high speed.

o Sample Collection and Preparation:

o Carefully withdraw an aliquot of the clear supernatant. To avoid disturbing the sediment, it
is advisable to use a syringe fitted with a filter.

o Dilute the collected sample gravimetrically or volumetrically to a concentration that falls
within the linear range of the analytical method.

¢ Quantification:

o Analyze the concentration of 11-aminoundecanoic acid in the diluted samples using a
validated analytical method.

o Prepare a calibration curve using standards of known concentrations of 11-
aminoundecanoic acid in the same solvent.

e Calculation:

o Calculate the solubility of 11-aminoundecanoic acid in the solvent, taking into account
the dilution factor. The result is typically expressed in g/L or mg/mL.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of
solubility.

Preparation Equilibration Phase Separation Analysis Result

Dilute Sample Quantify Concentration (e.g., HPLC) @RS Calculate Solubility

Agitate at Constant Temperature ¥ "
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Caption: Workflow for determining the equilibrium solubility of 11-aminoundecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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